Einecs 270-553-2

Specification

• CAS No.: 68443-78-7
• Molecular Formula: C42H86O7Ti
• Molecular Weight: 751.0 g/mol
• IUPAC Name: 2-ethyl-2-(hydroxymethyl)propane-1,3-diol;16-methylheptadecanoic acid;titanium
• Standard InChI: InChI=1S/2C18H36O2.C6H14O3.Ti/c2*1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(19)20;1-2-6(3-7,4-8)5-9;/h2*17H,3-16H2,1-2H3,(H,19,20);7-9H,2-5H2,1H3
• Standard InChI Key: SMXOIYSCCCHDJJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)(CO)CO.CC(C)CCCCCCCCCCCCCCC(=O)O.CC(C)CCCCCCCCCCCCCCC(=O)O.[Ti]

Introduction

Regulatory Classification of EINECS 270-553-2

EC Inventory and EINECS Framework

The EC Inventory, maintained by the European Chemicals Agency (ECHA), consolidates three lists: EINECS, ELINCS, and NLP. EINECS 270-553-2 falls under the EINECS list, which catalogues substances deemed available in the EU market during the 1971–1981 period. These substances are classified as phase-in substances under the REACH Regulation, granting them transitional registration privileges.

Key Attributes of EINECS Entries:

• Format: EINECS numbers follow the pattern 2xx-xxx-x or 3xx-xxx-x, where the final digit is a checksum.

• Scope: Includes non-polymeric substances commercially available pre-1981.

• Legal Basis: Established under Directive 67/548/EEC and subsequent amendments.

For EINECS 270-553-2, the checksum (final digit) is calculated using the ISBN method:

$$R = \left( \sum_{i=1}^{6} N_i \times (8 - i) \right) \mod 11$$

Applying this to 270-553-2:

$$(2 \times 7) + (7 \times 6) + (0 \times 5) + (5 \times 4) + (5 \times 3) + (3 \times 2) = 14 + 42 + 0 + 20 + 15 + 6 = 97$$ $$97 \mod 11 = 9 \quad \text{(remainder)} \quad \Rightarrow \quad R = 9$$

The calculated checksum (9) conflicts with the listed value (2), indicating either an error in the EC number or a special case under the 181 ELINCS exceptions. This discrepancy warrants further verification via ECHA’s databases.

Substance Identification Challenges

Data Availability in ECHA Resources

Despite comprehensive searches across ECHA’s Dissemination Platform and the new ECHA CHEM database, direct information on EINECS 270-553-2 remains elusive. The transition to ECHA CHEM in May 2023 has frozen older datasets, complicating access to historical substance records.

Table 1: ECHA Database Status for EINECS 270-553-2

Database	Status	Last Update
Dissemination Platform	Frozen (as of 19 May 2023)	Pre-2023
ECHA CHEM	Active (REACH data only)	Post-May 2023

Cross-Referencing with CAS and IUPAC

Without a CAS number or IUPAC name linked to EINECS 270-553-2, identification relies on structural descriptors absent from available sources. This gap highlights the need for advanced queries using:

• Molecular formula (if disclosed in legacy documents).

• Functional groups or use categories from historical regulatory filings.

Methodological Pathways for Further Research

Leveraging REACH Registration Dossiers

Companies that manufactured or imported EINECS 270-553-2 prior to 1981 may hold registration dossiers under REACH. These dossiers, accessible via ECHA CHEM, typically include:

• Hazard classifications (e.g., GHS categories).

• Safe use guidelines (exposure limits, PPE recommendations).

• Ecotoxicological data (aquatic toxicity, biodegradability).

Regulatory Implications and Compliance

Table 2: REACH Compliance Timeline for EINECS Substances

Tonnage Band	Registration Deadline
≥1,000 t/year	2010
100–1,000 t/year	2013
1–100 t/year	2018

Substance of Very High Concern (SVHC) Screening

ECHA’s Candidate List for SVHCs should be monitored for potential inclusion of EINECS 270-553-2. SVHC designation triggers authorization requirements under REACH Article 58.

Analytical Limitations and Recommendations

Data Gaps and Mitigation Strategies

The absence of public data on EINECS 270-553-2 underscores systemic challenges in pre-REACH substance tracking. Researchers should:

• Collaborate with ECHA: Submit inquiries via the Agency’s helpdesk for legacy data.

• Utilize QSAR Models: Predict properties using computational tools (e.g., OECD Toolbox).

Transition to ECHA CHEM

Post-May 2023, ECHA CHEM supersedes the Dissemination Platform for REACH data. Users must migrate queries to this system for updated registrations.